3-(Triphenylsilyl)propanoic acid CAS 18752-17-5 properties
3-(Triphenylsilyl)propanoic acid CAS 18752-17-5 properties
The following technical guide provides an in-depth analysis of 3-(Triphenylsilyl)propanoic acid (CAS 18752-17-5), structured for researchers and drug development professionals.
CAS: 18752-17-5 | Formula:
Executive Summary
3-(Triphenylsilyl)propanoic acid is a specialized organosilicon building block used primarily in medicinal chemistry and materials science.[1] Distinguished by the bulky, lipophilic triphenylsilyl (
Chemical Profile & Properties[1][2][3][4][5][6][7][8]
| Property | Data | Note |
| IUPAC Name | 3-(Triphenylsilyl)propanoic acid | |
| CAS Number | 18752-17-5 | |
| Molecular Weight | 332.47 g/mol | |
| Appearance | White to off-white solid | Typical of high MW organosilanes |
| Solubility | DCM, THF, Chloroform, Ethyl Acetate | Insoluble in water |
| pKa | ~4.8 (Predicted) | Comparable to propanoic acid |
| LogP | ~5.2 (Predicted) | Highly lipophilic due to |
| Stability | Stable under ambient conditions | Avoid strong bases/fluorides (desilylation risk) |
Mechanistic Utility in Drug Design
The strategic incorporation of 3-(Triphenylsilyl)propanoic acid into drug scaffolds leverages the unique properties of silicon compared to carbon.
The "Silicon Switch" & Lipophilicity
The
-
Bond Length: The C–Si bond (1.87 Å) is longer than the C–C bond (1.54 Å), altering the spatial projection of the phenyl rings and potentially improving the "fit" within a hydrophobic receptor pocket.[1]
-
Lipophilicity Modulation: Silicon is more electropositive and lipophilic than carbon.[1] Incorporating this moiety significantly increases the partition coefficient (LogP), facilitating membrane permeability for polar drug scaffolds.[1]
Metabolic Stability (The -Silyl Effect)
The silicon atom exerts a profound electronic effect on the
-
-Silicon Effect: Silicon stabilizes positive charge development at the
-position (hyperconjugation between the C-Si bond and the empty p-orbital).[1] -
Metabolic Blockade: The bulky
group sterically hinders enzymatic attack (e.g., CYP450 oxidation) at the terminal position of the chain, potentially extending the half-life of the parent drug.[1]
Visualization: Silicon Utility Decision Tree
Figure 1: Decision logic for incorporating 3-(Triphenylsilyl)propanoic acid in lead optimization.
Synthesis & Manufacturing
The synthesis of 3-(Triphenylsilyl)propanoic acid typically follows a two-step sequence: hydrosilylation of an acrylate ester followed by hydrolysis. This route ensures high regioselectivity and yield.
Synthetic Pathway (Diagram)
Figure 2: Standard synthetic route via hydrosilylation and hydrolysis.
Detailed Experimental Protocol
Objective: Synthesis of 3-(Triphenylsilyl)propanoic acid from Triphenylsilane.
Step 1: Hydrosilylation
-
Setup: Flame-dry a 250 mL round-bottom flask equipped with a reflux condenser and magnetic stir bar under Argon atmosphere.
-
Reagents: Charge flask with Triphenylsilane (10.0 mmol) and Methyl Acrylate (12.0 mmol, 1.2 eq).
-
Solvent: Add anhydrous Toluene (50 mL).
-
Catalyst: Add Karstedt’s catalyst (Pt(0)-1,3-divinyl-1,1,3,3-tetramethyldisiloxane complex, ~2% Pt in xylene, 50 µL).[1]
-
Reaction: Heat to 80°C for 12 hours. Monitor by TLC (Hexane/EtOAc 9:1) for disappearance of silane.
-
Workup: Cool to RT. Concentrate in vacuo to remove toluene and excess acrylate.[1]
-
Purification: Flash chromatography (Silica gel, Hexane/EtOAc) to yield Methyl 3-(triphenylsilyl)propanoate.
Step 2: Hydrolysis (Saponification) [1]
-
Dissolution: Dissolve the intermediate ester (from Step 1) in THF (30 mL) and Methanol (10 mL).
-
Base Addition: Add aqueous LiOH (2M, 20 mL, excess).
-
Reaction: Stir at room temperature for 4–6 hours.
-
Workup: Acidify carefully with 1M HCl to pH ~2. The carboxylic acid may precipitate or form an oil.
-
Extraction: Extract with Dichloromethane (3 x 50 mL). Wash combined organics with brine, dry over
, and concentrate. -
Final Purification: Recrystallize from Hexane/Chloroform if necessary to obtain the white solid product.
Synthetic Applications
Beyond drug discovery, CAS 18752-17-5 is utilized in:
-
Surface Modification: The carboxylic acid headgroup allows attachment to metal oxides (e.g.,
, ), while the tail creates a hydrophobic, steric barrier on the surface.[1] -
Linker Chemistry: Used as a non-cleavable, lipophilic linker in antibody-drug conjugates (ADCs) or PROTACs where solubility modulation is required.[1]
Standard Coupling Protocol (Amide Bond Formation):
-
Reagents: Acid (1.0 eq), Amine (1.1 eq), HATU (1.2 eq), DIPEA (3.0 eq) in DMF.[1]
-
Procedure: Stir Acid and HATU in DMF for 15 min to activate. Add Amine and DIPEA. Stir 16h.
-
Note: The bulky
group does not interfere with activation of the carboxylic acid due to the ethylene spacer.[1]
Safety & Handling
-
Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[1]
-
Storage: Store in a cool, dry place. Keep container tightly closed. Stable at room temperature.
-
Incompatibility: Strong oxidizing agents, strong bases (risk of cleaving the C-Si bond under harsh conditions).[1]
References
-
Sigma-Aldrich. (2024).[1] Product Specification: 3-(Triphenylsilyl)propionic acid. Retrieved from .[1]
-
Showell, G. A., & Mills, J. S. (2003).[1] Chemistry of novel silicon-containing drugs. Drug Discovery Today, 8(12), 551-556.[1] (Mechanistic grounding for "Silicon Switch").[1]
-
Ramesh, R., & Chandrasekaran, S. (2005).[1] Organosilicon chemistry in medicinal application. Resonance, 10, 56-64.
-
Marciniec, B. (Ed.).[1] (2009).[1] Hydrosilylation: A Comprehensive Review on Recent Advances. Springer Science & Business Media. (Protocol grounding for hydrosilylation).[1]
-
PubChem. (2024).[1] Compound Summary: 3-(Trimethylsilyl)propionic acid (Analogous properties). National Library of Medicine. Retrieved from .[1]
